Cas no 148854-14-2 (Silane, [2-chloro-5-(trifluoromethyl)phenyl]trimethyl-)

• Product Name: Silane, [2-chloro-5-(trifluoromethyl)phenyl]trimethyl-
• CAS No: 148854-14-2
• MF: C₁₀H₁₂ClF₃Si
• MW: 252.735993385315
• CID: 3781131
• PubChem ID: 85691790
• Update Time: 2025-06-15

Silane, [2-chloro-5-(trifluoromethyl)phenyl]trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, [2-chloro-5-(trifluoromethyl)phenyl]trimethyl-
• (2-chloro-5-(trifluoromethyl)phenyl)trimethylsilane
• [2-Chloro-5-(trifluoromethyl)phenyl]trimethylsilane
• MFCD34687509
• SY329574
• DTXSID201209215
• 1-Chloro-4-(trifluoromethyl)-2-(trimethylsilyl)benzene
• Benzene, 1-chloro-4-(trifluoromethyl)-2-(trimethylsilyl)-
• 148854-14-2

• Inchi： 1S/C10H12ClF3Si/c1-15(2,3)9-6-7(10(12,13)14)4-5-8(9)11/h4-6H,1-3H3
• InChI Key： SGKBTPLGSYYYPT-UHFFFAOYSA-N
• SMILES： [Si](C1C(=CC=C(C(F)(F)F)C=1)Cl)(C)(C)C

Computed Properties

• Exact Mass: 252.0348891Da
• Monoisotopic Mass: 252.0348891Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Silane, [2-chloro-5-(trifluoromethyl)phenyl]trimethyl-

Comprehensive Overview of Silane, [2-chloro-5-(trifluoromethyl)phenyl]trimethyl- (CAS No. 148854-14-2)

Silane, [2-chloro-5-(trifluoromethyl)phenyl]trimethyl-, with the CAS number 148854-14-2, is a specialized organosilicon compound widely utilized in advanced material science and industrial applications. This compound belongs to the family of trimethylsilyl derivatives, which are known for their unique chemical properties, including thermal stability, hydrophobicity, and reactivity with various substrates. The presence of both chloro and trifluoromethyl functional groups in its structure enhances its versatility, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and high-performance polymers.

In recent years, the demand for fluorinated silanes like Silane, [2-chloro-5-(trifluoromethyl)phenyl]trimethyl- has surged due to their applications in surface modification and nanotechnology. Researchers and manufacturers are increasingly focusing on green chemistry and sustainable synthesis methods to produce such compounds with minimal environmental impact. This aligns with global trends emphasizing eco-friendly chemical processes and reduced carbon footprints. The compound's ability to act as a coupling agent or crosslinker in polymer systems has also garnered attention in the development of high-performance coatings and adhesives.

One of the most frequently searched topics related to CAS 148854-14-2 is its role in pharmaceutical intermediates. The trifluoromethyl group is a key motif in many drug molecules due to its ability to enhance bioavailability and metabolic stability. As a result, this silane derivative is often explored in the synthesis of FDA-approved drugs and biologically active compounds. Additionally, its use in material science for creating water-repellent surfaces and anti-fouling coatings has become a hot topic among engineers and scientists.

From an industrial perspective, Silane, [2-chloro-5-(trifluoromethyl)phenyl]trimethyl- is valued for its compatibility with silicon-based materials and organic substrates. This makes it a preferred choice for applications in electronics, where it is used to modify surfaces of semiconductors and optical fibers. The compound's thermal stability and chemical resistance further contribute to its suitability for high-temperature processes, such as those in aerospace and automotive industries.

In the context of search engine optimization (SEO), users often inquire about the safety data, synthesis methods, and supplier information for CAS 148854-14-2. Addressing these queries, it is important to note that this compound should be handled under controlled conditions, following standard laboratory safety protocols. Reputable suppliers typically provide detailed technical datasheets and certificates of analysis to ensure compliance with industry standards.

Looking ahead, the future of Silane, [2-chloro-5-(trifluoromethyl)phenyl]trimethyl- appears promising, particularly in emerging fields like flexible electronics and biomedical devices. Its unique combination of chemical functionality and material compatibility positions it as a critical component in next-generation technologies. As research continues to uncover new applications, this compound is expected to play a pivotal role in advancing innovative materials and sustainable solutions.